molecular formula C14H23NO4 B568688 Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate CAS No. 1346229-51-3

Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Cat. No. B568688
CAS RN: 1346229-51-3
M. Wt: 269.341
InChI Key: OGPIVLKPBUTGSD-UHFFFAOYSA-N
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Description

“Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate” is a chemical compound with the molecular formula C14H23NO4 . It has a molecular weight of 269.34 g/mol . The compound is also known by other names such as “9-Boc-1-oxa-9-azaspiro[5.5]undecan-4-one” and "SCHEMBL319828" .


Molecular Structure Analysis

The InChI code for this compound is “InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-7-5-14(6-8-15)10-11(16)4-9-18-14/h4-10H2,1-3H3” and the InChIKey is "OGPIVLKPBUTGSD-UHFFFAOYSA-N" . The Canonical SMILES representation is "CC©©OC(=O)N1CCC2(CC1)CC(=O)CCO2" .


Physical And Chemical Properties Analysis

The compound has a computed XLogP3-AA value of 0.8, indicating its lipophilicity . It has 0 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has 2 rotatable bonds . The topological polar surface area is 55.8 Ų . The compound has a complexity of 364 .

Scientific Research Applications

  • Synthesis of Novel Compounds : Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to your query, was synthesized, providing a convenient entry point to novel compounds that access chemical space complementary to piperidine ring systems (Meyers et al., 2009).

  • Biologically Active Compounds : The compound tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate was involved in reactions to produce potential biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

  • Protecting Group for Amines : A new reagent, tert-butyl (2,4-dioxo-3-azaspiro[5,5]undecan-3-yl) carbonate (Boc-OASUD), was described for preparing N-Boc-amino acids, indicating its utility in peptide synthesis (Rao et al., 2017).

  • Antibacterial Agents : Spirocyclic derivatives of ciprofloxacin, involving 1-oxa-9-azaspiro[5.5]undecane, were explored as antibacterial agents, showing activity against specific bacterial strains (Lukin et al., 2022).

  • Synthesis of Spiroaminals : The synthesis of various spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane, was reviewed, highlighting their significance in natural and synthetic products with biological activities (Sinibaldi & Canet, 2008).

  • Food Contact Material Safety : The safety of 3,9-bis[2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl]-2,4,8,10-tetraoxaspiro[5,5]undecane in food contact materials was evaluated, ensuring consumer safety in its applications (EFSA Panel on Food Contact Materials, 2012).

  • Polymer Stabilization : The compound 3,9-bis(2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5] undecane showed effective synergistic stabilization in combination with thiopropionate type antioxidants for polymer stabilization (Yachigo et al., 1992).

  • Electrochemical Applications : The graphite felt electrode modified with 1-azaspiro[5.5]undecane N-oxyl was used for the electrocatalytic oxidation of diols, producing optically active lactones (Kashiwagi et al., 2003).

properties

IUPAC Name

tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-7-5-14(6-8-15)10-11(16)4-9-18-14/h4-10H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGPIVLKPBUTGSD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)CCO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H23NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301134174
Record name 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301134174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

269.34 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

CAS RN

1346229-51-3
Record name 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1346229-51-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301134174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods I

Procedure details

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C=C1CCOC2(CCN(C(=O)OC(C)(C)C)CC2)C1
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Synthesis routes and methods II

Procedure details

To a solution of Compound 29a (1.6 g, 5.99 mmol) in a mixture of dioxane-water (32.9 mL and 11 mL respectively) under stirring at r.t. was added a 4% sol. of osmium tetroxide in water (0.762 μL, 0.125 mmol). After 2 h, was added portionwise milled sodium metaperiodate (2.56 g, 12 mmol) affording a suspension that tended to become clear gray from brownish. After 4 h H2O was added, extracting with EtOAc, washing with H2O, drying over Na2SO4, evaporating the solvent to dryness. The residual tawny semi-solid was purified by means of automated flash chromatography (SP1®TM-Biotage; Petroleum Ether-EtOAc 7:3) to give 0.96 g of the title compound as a grey solid. Yield: 59.5%
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Compound 29a
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1.6 g
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2.56 g
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59.5%

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